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Compound of Interest

Compound Name: ML381

Cat. No.: B15620957

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling,
storage, and disposal of ML381, a selective M5 muscarinic acetylcholine receptor antagonist.
The following guidelines are intended to ensure the safe execution of research protocols and
proper management of waste.

Personal Protective Equipment (PPE) and Safety
Precautions

When handling ML381, it is imperative to use appropriate personal protective equipment to
minimize exposure and ensure personal safety. The following table summarizes the required
PPE.
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Protective Equipment Specifications and Purpose

) Chemical safety goggles or a face shield to
Eye Protection ]
protect against splashes.

i Compatible chemical-resistant gloves (e.g.,
Hand Protection .
nitrile rubber).

A NIOSH-approved respirator is recommended,
Respiratory Protection especially when handling the powder form or

when adequate ventilation is not available.

) A laboratory coat or other protective clothing to
Body Protection ]
prevent skin contact.

General Handling Precautions:

Avoid contact with skin, eyes, and clothing.

Avoid inhalation of dust or aerosols.

Work in a well-ventilated area, preferably in a chemical fume hood.

Wash hands thoroughly after handling.

Storage and Disposal Plans

Proper storage and disposal are critical to maintaining the integrity of ML381 and ensuring a
safe laboratory environment.
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Aspect Guideline

Store in a tightly sealed container in a cool, dry,

and well-ventilated area. For long-term storage
Storage as a powder, -20°C for up to 3 years is

recommended. In solvent, store at -80°C for up

to 1 year.[1]

Dispose of waste product and contaminated

materials in accordance with local, state, and
Disposal federal regulations. Unused or unwanted ML381

should be disposed of as chemical waste. Do

not allow the product to enter drains.

Experimental Protocols and Data

ML381, also known as VU0488130, is a potent and selective M5 orthosteric antagonist.[1][2] It
Is a valuable tool for in vitro and electrophysiology studies.[2][3]

Key Experimental Parameters:

Parameter Value Species
hM5 IC50 450 nM Human

hM5 Ki 340 nM Human

rM5 1C50 1.65 pM Rat

M1-M4 IC50 >30 uM Human & Rat

h: human, r: rat

Solubility and Stability: ML381 is soluble in DMSO and ethanol. For in vivo studies, various
formulations can be prepared, though it's noted to be unstable in rat plasma.[4]

e 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline: Soluble at = 2.5 mg/mL.[4]

e 10% DMSO, 90% (20% SBE-B-CD in Saline): Soluble at > 2.5 mg/mL.[4]
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e 10% DMSO, 90% Corn Qil: Soluble at = 2.5 mg/mL.[4]

The compound shows good stability in phosphate-buffered saline (PBS).[2]

Signaling Pathway and Mechanism of Action

ML381 acts as an orthosteric antagonist at the M5 muscarinic acetylcholine receptor. This
means it binds to the same site as the endogenous ligand, acetylcholine, and blocks its action.
The M5 receptor is a G-protein coupled receptor (GPCR) that, upon activation, typically signals
through the Gq pathway, leading to the activation of phospholipase C (PLC) and subsequent
downstream signaling events. By blocking this, ML381 inhibits these downstream effects.
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Caption: Mechanism of action of ML381 as an M5 receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-mI381]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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